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Compound of Interest

Compound Name:
Benzyl 3-ethyl-4-methyl-1H-

pyrrole-2-carboxylate

Cat. No.: B14070058

Get Quote

The 2-oxopyrrolidine, or pyroglutamate, scaffold is a five-membered lactam ring that serves as

a cornerstone in medicinal chemistry. Its rigid, chiral structure and its presence in numerous

natural products have made it a "privileged scaffold"—a molecular framework that is able to

provide useful ligands for more than one type of receptor or enzyme target.[1] This guide

focuses on a particularly versatile class of these compounds: Benzyl 2-oxopyrrolidine-2-

carboxylate derivatives. Characterized by a benzyl ester at the C2 position and a lactam

carbonyl, this core structure offers multiple points for chemical modification, enabling the

systematic exploration of chemical space to develop novel therapeutic agents.

Derivatives of this scaffold have demonstrated a remarkable breadth of biological activities,

including neuroprotective, anticonvulsant, anticancer, antimicrobial, and anti-inflammatory

effects.[2][3][4][5][6] This guide, intended for researchers, chemists, and drug development

professionals, provides a comprehensive overview of the synthesis, chemical properties, and

diverse applications of these compounds, offering both foundational knowledge and field-

proven insights to drive future discovery.
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Core Synthesis Strategies: From Chiral Precursors
to Functionalized Derivatives
The synthetic accessibility of benzyl 2-oxopyrrolidine-2-carboxylate derivatives is a key

advantage, with most routes originating from the readily available and chiral molecule, (S)-

pyroglutamic acid.[7][8] This ensures the production of enantiomerically pure compounds,

which is critical as biological activity is often stereospecific.[9]

Workflow for the Synthesis of Key Derivatives
The general synthetic approach involves a few robust and high-yielding steps, which allow for

the creation of a diverse library of compounds from a common intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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